
Health and Safety Considerations for Handling
Dodecanedihydrazide: A Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Dodecanedihydrazide

Cat. No.: B1346009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

October 30, 2025

This guide provides a comprehensive overview of the health and safety considerations for the

handling of Dodecanedihydrazide. The information is intended for researchers, scientists, and

drug development professionals who may work with this compound. This document

synthesizes available toxicological data, outlines recommended handling procedures, and

details experimental protocols for safety assessment.

Chemical and Physical Properties
Dodecanedihydrazide is a white to almost white powder or crystalline solid.[1] Key physical

and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 4080-98-2 [1]

Molecular Formula C12H26N4O2 [2]

Molecular Weight 258.36 g/mol [2]

Melting Point 190 °C [1]

Boiling Point (Predicted) 519.3 ± 23.0 °C [1]

Density (Predicted) 1.050 ± 0.06 g/cm³ [1]

Form Powder to crystal [1]

Color White to Almost white [1]

Storage Temperature Room temperature [1]

Toxicological Data
While specific quantitative toxicological data for Dodecanedihydrazide is limited, data from

structurally similar dihydrazides and the precursor dodecanedioic acid can provide an

indication of its toxicological profile. The available data suggests a low order of acute toxicity.

Quantitative Toxicological Data for Structurally Similar Compounds
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Substance Test Species Route Value Reference

Adipic

Dihydrazide

(C6)

LD50 Rat Oral >5000 mg/kg [3]

LD50 Rat Dermal >2000 mg/kg [3]

Sebacic Acid

(C10

precursor)

LD50 Rat Oral >5000 mg/kg [4]

LD50 Rabbit Dermal >2000 mg/kg [4]

Dodecanedioi

c Acid (C12

precursor)

LD50 Rat Oral > 3000 mg/kg [5][6]

LD50 Rabbit Dermal > 6000 mg/kg [5]

General Toxicology of Hydrazine and its Derivatives

Hydrazine and its derivatives are known to exhibit a range of toxic effects, including:

Hepatotoxicity: Hydrazines can cause liver damage, characterized by elevated liver enzymes

and oxidative stress.[7] The mechanism involves metabolic activation by cytochrome P450

enzymes to form reactive species.[1]

Neurotoxicity: Acute exposure to hydrazines can lead to central nervous system effects,

including depression and seizures.[8] This is primarily due to the inhibition of pyridoxine

(vitamin B6) dependent enzymes, leading to a reduction in the synthesis of the

neurotransmitter GABA.[7]

Carcinogenicity: The National Institute for Occupational Safety and Health (NIOSH)

considers hydrazine a potential occupational carcinogen.[9]

Irritation: Some dihydrazides, such as isophthalic dihydrazide, are known to cause skin, eye,

and respiratory irritation.
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Hazard Identification and Personal Protective
Equipment (PPE)
Based on the available information for similar compounds, Dodecanedihydrazide should be

handled as a potentially hazardous substance.

Hazard Statements (based on similar compounds):

May be harmful if swallowed.[3]

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

In case of insufficient ventilation or potential for

dust generation, a NIOSH-approved particulate

respirator is recommended.

Handling, Storage, and First Aid
Safe Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.
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Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the skin with soap and plenty

of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Experimental Protocols for Safety Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), should be followed to assess the safety of
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Dodecanedihydrazide.

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

Test Animal: Albino rabbit.

Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of

the trunk of the animal.

Application: A 0.5 g amount of the test substance, moistened with a small amount of water to

form a paste, is applied to a small area (approximately 6 cm²) of the shaved skin and

covered with a gauze patch and occlusive dressing.

Exposure: The dressing is loosely held in contact with the skin by means of a suitable semi-

occlusive dressing for a 4-hour exposure period.

Observation: After 4 hours, the patch is removed, and the skin is gently cleansed of any

residual test substance. The skin is then examined for erythema and edema at 1, 24, 48, and

72 hours after patch removal.

Scoring: Skin reactions are scored according to a standardized scale (e.g., Draize scale).

Acute Eye Irritation/Corrosion (Adapted from OECD
Guideline 405)

Test Animal: Albino rabbit.

Application: A 0.1 g amount of the solid test substance is instilled into the conjunctival sac of

one eye of the rabbit. The eyelids are then held together for about one second. The other

eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. Observations should include the cornea, iris, and conjunctivae.

Scoring: Ocular lesions are scored according to a standardized scale.
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Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10]

Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine

(require histidine for growth) are used.

Procedure: The test substance, at various concentrations, is mixed with the bacterial tester

strain and a small amount of histidine in a soft agar. This mixture is then poured onto a

minimal glucose agar plate.

Metabolic Activation: The test is performed with and without the addition of a mammalian

metabolic activation system (S9 mix), which is a liver homogenate, to assess the

mutagenicity of both the parent compound and its metabolites.

Incubation: The plates are incubated for 48-72 hours at 37°C.

Evaluation: The number of revertant colonies (colonies that have mutated back to a state

where they can produce their own histidine) is counted. A substance is considered

mutagenic if it causes a dose-dependent increase in the number of revertant colonies

compared to the negative control.[10]

Potential Toxicological Pathways
The following diagrams illustrate the potential signaling pathways involved in the toxicity of

hydrazine compounds, which may be relevant for Dodecanedihydrazide.

Caption: Proposed pathway for hydrazine-induced hepatotoxicity.

Caption: Proposed pathway for hydrazine-induced neurotoxicity.

Conclusion
Dodecanedihydrazide is a compound with limited specific toxicological data. However, based

on information from structurally similar compounds and the general toxicology of hydrazines, it

should be handled with care, utilizing appropriate personal protective equipment to avoid skin,

eye, and respiratory exposure. The potential for hepatotoxicity and neurotoxicity associated

with hydrazines warrants a cautious approach in a research and development setting.
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Standardized safety assessment protocols should be employed to further characterize its

toxicological profile. This guide provides a foundation for the safe handling and use of

Dodecanedihydrazide, and it is recommended that a comprehensive, substance-specific risk

assessment be conducted before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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